Cas no 327056-66-6 (2-pyridinecarboximidamide,3-fluoro-n-hydroxy-)

• Product Name: 2-pyridinecarboximidamide,3-fluoro-n-hydroxy-
• CAS No: 327056-66-6
• MF: C₆H₆FN₃O
• MW: 155.129744052887
• CID: 917180
• PubChem ID: 135741758
• Update Time: 2025-08-05

2-pyridinecarboximidamide,3-fluoro-n-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-pyridinecarboximidamide,3-fluoro-n-hydroxy-
• 3-fluoropyrid-2-ylamidoxime
• SCHEMBL5222559
• 327056-66-6
• (E)-3-FLUORO-N'-HYDROXYPYRIDINE-2-CARBOXIMIDAMIDE
• 3-Fluoro-N-hydroxypicolinimidamide

• MDL： MFCD09751615
• Inchi： 1S/C6H6FN3O/c7-4-2-1-3-9-5(4)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： METJYNQWGHRJQF-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(=NO)N

Computed Properties

• Exact Mass: 155.04900
• Monoisotopic Mass: 155.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 71.50000
• LogP: 1.01550

Additional information on 2-pyridinecarboximidamide,3-fluoro-n-hydroxy-

Professional Introduction to 2-Pyridinecarboximidamide,3-Fluoro-N-Hydroxy (CAS No: 327056-66-6)

2-Pyridinecarboximidamide,3-fluoro-n-hydroxy, identified by its CAS number 327056-66-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative family, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a hydroxyl group in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>fluoroatom in the molecule plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated pyridine derivatives are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. These characteristics are particularly important in the development of small-molecule drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

The< strong>n-hydroxygroup in 2-pyridinecarboximidamide,3-fluoro-n-hydroxy contributes to the compound's overall solubility and reactivity. Hydroxyl groups are common in pharmaceuticals because they can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, the hydroxyl group can undergo various chemical transformations, such as esterification or oxidation, which can be exploited to develop derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of< strong>2-pyridinecarboximidamide,3-fluoro-n-hydroxy as a lead compound for drug discovery. Its unique structural features make it a promising candidate for targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Several research groups have reported on the synthesis and preliminary biological evaluation of this compound and its derivatives.

One notable study published in a leading pharmaceutical journal highlighted the synthesis of several analogs of< strong>2-pyridinecarboximidamide,3-fluoro-n-hydroxy and their activity against a panel of kinases. The study demonstrated that introduction of additional functional groups at specific positions on the pyridine ring could significantly enhance inhibitory activity against target enzymes. This finding underscores the importance of structure-activity relationship (SAR) studies in optimizing the biological potency of pyridine-based compounds.

The< strong>CAS number 327056-66-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. Researchers often rely on CAS numbers to ensure accurate identification and procurement of chemical substances. The availability of this compound through reputable chemical suppliers has enabled numerous research endeavors aimed at uncovering its potential therapeutic applications.

The development of novel pharmaceuticals is a complex process that involves extensive screening of compounds for biological activity, toxicity profiles, and pharmacokinetic properties. 2-Pyridinecarboximidamide,3-fluoro-n-hydroxy, with its intriguing structural features, represents a promising starting point for such investigations. Further studies are warranted to explore its full potential as a drug candidate or as an intermediate in the synthesis of more complex molecules.

In conclusion,< strong>2-pyridinecarboximidamide,3-fluoro-n-hydroxy (CAS No: 327056-66-6) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.